Cas no 1443354-65-1 (Ethyl 2-(3-ethoxy-4-methylphenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(3-ethoxy-4-methylphenyl)-2-oxoacetate
• CAS No: 1443354-65-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5716476
• PubChem ID: 91655178
• Update Time: 2025-10-28

Ethyl 2-(3-ethoxy-4-methylphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(3-ethoxy-4-methylphenyl)-2-oxoacetate
• Ethyl 3-ethoxy-4-methylbenzoylformate
• 1443354-65-1
• Ethyl 2-(3-ethoxy-4-methylphenyl)-2-oxoacetate

• MDL： MFCD18375502
• Inchi： 1S/C13H16O4/c1-4-16-11-8-10(7-6-9(11)3)12(14)13(15)17-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： FQEYOVZANQKSPM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C(=O)OCC)=O)C=CC=1C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 352.7±35.0 °C at 760 mmHg
• Flash Point: 154.9±26.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(3-ethoxy-4-methylphenyl)-2-oxoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-(3-ethoxy-4-methylphenyl)-2-oxoacetate

Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate: A Comprehensive Overview

Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate, also known by its CAS Registry Number 1443354-65-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and synthesis. The molecule consists of an ethoxy group attached to a phenyl ring, which is further substituted with a methyl group at the para position. The central structure is an acetoxy group (ethoxycarbonyl) linked to a ketone moiety, creating a versatile platform for chemical modifications.

Recent studies have highlighted the importance of Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of complex natural products and pharmaceutical agents. For instance, the compound's ability to undergo various nucleophilic additions and condensations has been leveraged to construct biologically relevant frameworks. These findings underscore the compound's utility in modern drug discovery pipelines.

The synthesis of Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent protection of the hydroxyl group, followed by alkylation and oxidation steps, leads to the formation of the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of applications, Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate has shown promise in medicinal chemistry as a precursor for bioactive compounds. Its structure allows for easy functionalization, making it a valuable building block in the construction of diverse chemical libraries. For example, researchers have utilized this compound to develop analogs with enhanced pharmacokinetic profiles, including improved solubility and bioavailability.

From a structural standpoint, the compound's aromatic ring plays a critical role in determining its physicochemical properties. The ethoxy group at position 3 introduces electron-donating effects, which influence the compound's reactivity and stability. Meanwhile, the methyl group at position 4 contributes to steric effects, which can modulate interactions with biological targets. These features make Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate a versatile scaffold for further chemical exploration.

Recent studies have also investigated the biological activity of Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate and its derivatives. In vitro assays have revealed potential anti-inflammatory and antioxidant properties, suggesting its role in combating oxidative stress-related diseases. Additionally, preliminary toxicological studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option for drug development.

In conclusion, Ethyl 2-(3-Ethoxy-4-Methylphenyl)-2-Oxoacetate (CAS No. 1443354-65-1) stands out as a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and favorable properties make it an attractive candidate for further research and development in the creation of novel therapeutic agents.